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Compound of Interest

Compound Name: Aminooxy-PEG9-methane

Cat. No.: B15387214 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of Aminooxy-PEG9-methane, a

heterobifunctional linker widely utilized in bioconjugation, drug delivery, and diagnostics. It

details the chemical properties, primary applications, and experimental protocols associated

with this reagent, offering a valuable resource for researchers in the field of protein modification

and therapeutic development.

Core Concepts and Chemical Properties
Aminooxy-PEG9-methane, also known by its chemical name O-(Methyl-nona(ethylene

glycol))hydroxylamine, is a versatile crosslinker. Its structure features a terminal aminooxy

group and a methoxy-capped polyethylene glycol (PEG) chain of nine ethylene glycol units.

The primary function of the aminooxy group is its ability to chemoselectively react with carbonyl

groups (aldehydes and ketones) to form a stable oxime bond. This reaction, known as oxime

ligation, is a cornerstone of bioorthogonal chemistry, allowing for the specific modification of

biomolecules in complex biological mixtures. The PEG9 spacer is a hydrophilic chain that

enhances the solubility and bioavailability of the resulting conjugate, reduces immunogenicity,

and provides a flexible linker between the conjugated molecules.

Table 1: Chemical and Physical Properties of Aminooxy-PEG9-methane
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Property Value

CAS Number 2098979-84-9

Molecular Formula C19H41NO10

Molecular Weight 443.53 g/mol

Chemical Name
O-(2,5,8,11,14,17,20,23,26-Nonaoxaoctacosan-

28-yl)hydroxylamine

SMILES
NOCCOCCOCCOCCOCCOCCOCCOCCOCC

OC

Purity Typically ≥95%

Appearance White to off-white solid or viscous oil

Solubility Soluble in water and most organic solvents

Storage Store at -20°C for long-term stability

Primary Uses and Applications
The unique properties of Aminooxy-PEG9-methane make it a valuable tool in a variety of

bioconjugation applications:

Antibody-Drug Conjugates (ADCs): Site-specific modification of antibodies with cytotoxic

drugs is a leading application. Aldehyde or ketone groups can be introduced into the

antibody via genetic engineering or enzymatic modification, followed by conjugation with a

drug-loaded Aminooxy-PEG9-methane linker. The PEG spacer improves the

pharmacokinetic profile of the ADC.

PEGylation of Proteins and Peptides: Covalent attachment of the PEG chain (PEGylation) to

therapeutic proteins and peptides can increase their serum half-life, improve stability, and

reduce immunogenicity.

Surface Modification: Immobilization of proteins, peptides, or other biomolecules onto

surfaces (e.g., biosensors, microarrays) can be achieved by first functionalizing the surface
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with aldehyde or ketone groups and then reacting it with the aminooxy-containing

biomolecule.

Hydrogel Formation: Crosslinking of polymers containing aldehyde or ketone groups with

bifunctional aminooxy-PEG linkers can be used to form biocompatible hydrogels for drug

delivery and tissue engineering.

Fluorescent Labeling and Imaging: Attachment of fluorescent dyes or imaging agents to

biomolecules for in vitro and in vivo tracking and diagnostics.

Experimental Protocols
The following sections provide detailed methodologies for key experiments involving

Aminooxy-PEG9-methane.

General Protocol for Oxime Ligation
This protocol describes a general procedure for conjugating an aminooxy-functionalized

molecule (e.g., Aminooxy-PEG9-methane) to a biomolecule containing an aldehyde or ketone

group.

Materials:

Aldehyde or ketone-functionalized biomolecule (e.g., protein, peptide)

Aminooxy-PEG9-methane

Reaction Buffer: 0.1 M Sodium Phosphate, 0.15 M NaCl, pH 6.5-7.5. For less stable

aldehydes, a more acidic pH of 4.5-5.5 may be optimal.

Aniline (optional, as a catalyst)

Quenching reagent (e.g., hydroxylamine)

Purification system (e.g., HPLC, SEC)

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15387214?utm_src=pdf-body
https://www.benchchem.com/product/b15387214?utm_src=pdf-body
https://www.benchchem.com/product/b15387214?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15387214?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dissolve the biomolecule: Prepare a solution of the aldehyde or ketone-functionalized

biomolecule in the reaction buffer to a final concentration of 1-10 mg/mL.

Dissolve Aminooxy-PEG9-methane: Prepare a stock solution of Aminooxy-PEG9-
methane in the reaction buffer or a compatible organic solvent (e.g., DMSO).

Reaction Incubation: Add a 10-50 fold molar excess of Aminooxy-PEG9-methane to the

biomolecule solution. If using a catalyst, add aniline to a final concentration of 10-100 mM.

Incubate the reaction mixture at room temperature or 37°C for 2-24 hours. The reaction

progress can be monitored by analytical techniques such as HPLC or MS.

Quench the reaction (optional): Add a quenching reagent to consume any unreacted

aldehyde/ketone groups.

Purification: Purify the resulting conjugate using an appropriate chromatography technique

(e.g., size-exclusion chromatography to remove excess PEG reagent, or reversed-phase

HPLC for more detailed separation).

Characterization: Characterize the final conjugate by methods such as MALDI-TOF mass

spectrometry to confirm the mass of the conjugate, and SDS-PAGE to visualize the increase

in molecular weight.

Characterization of the Conjugate
Table 2: Analytical Techniques for Characterization
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Technique Purpose Typical Observations

MALDI-TOF Mass

Spectrometry

Confirm the covalent

attachment of the PEG linker

and determine the degree of

PEGylation.

A shift in the mass spectrum

corresponding to the molecular

weight of the attached

Aminooxy-PEG9-methane

(443.53 Da per linker). Multiple

peaks may indicate

heterogeneous PEGylation.

SDS-PAGE

Visualize the increase in

hydrodynamic volume of the

protein after PEGylation.

A shift to a higher apparent

molecular weight on the gel

compared to the unconjugated

protein.

Size-Exclusion

Chromatography (SEC)

Purify the conjugate and

assess for aggregation.

The conjugate will elute earlier

than the unconjugated protein

due to its larger size.

Reversed-Phase HPLC (RP-

HPLC)

Purify the conjugate and

analyze its purity. Can

separate species with different

degrees of PEGylation.

The retention time of the

conjugate will differ from the

starting materials.

Nuclear Magnetic Resonance

(NMR)

Provide detailed structural

information about the

conjugate.

Can confirm the formation of

the oxime bond and

characterize the structure of

the PEGylated biomolecule.

Visualizations
The following diagrams illustrate the key chemical reaction and a typical experimental workflow.
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Oxime Ligation Reaction

ProductBiomolecule C=O H

Biomolecule C=N-O- H PEG9-OCH3

+

H2N-O- PEG9-OCH3

Bioconjugation Experimental Workflow

1. Prepare Aldehyde-functionalized
Biomolecule

3. Mix Reactants
(Optional: Add Catalyst)

2. Dissolve Aminooxy-PEG9-methane

4. Incubate
(Room Temp, 2-24h)

5. Purify Conjugate
(HPLC / SEC)

6. Characterize Conjugate
(MS / SDS-PAGE)

Final Conjugate

Click to download full resolution via product page
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[https://www.benchchem.com/product/b15387214#what-is-aminooxy-peg9-methane-and-its-
primary-uses]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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